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Compound of Interest

Compound Name: 2-Methoxyethyl cyanoacetate

Cat. No.: B083140 Get Quote

A Technical Guide to the Material Safety of 2-
Methoxyethyl Cyanoacetate
Audience: This document is intended for researchers, scientists, and drug development

professionals who handle 2-Methoxyethyl cyanoacetate. It provides a comprehensive

overview of its material safety data, handling procedures, and emergency protocols.

Chemical Identification and Core Properties
2-Methoxyethyl cyanoacetate is a clear, liquid chemical compound used as an intermediate in

various organic syntheses.[1][2] It is identified by the following properties:
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Identifier Value Reference

Chemical Name 2-Methoxyethyl cyanoacetate [1][3][4]

Synonyms
Acetic acid, 2-cyano-, 2-

methoxyethyl ester
[1][5]

CAS Number 10258-54-5 [1][3][4]

EC Number 233-597-3 [1][3][4]

Molecular Formula C6H9NO3 [1][5]

Molecular Weight 143.14 g/mol [1][3][4][5]

Linear Formula NCCH2CO2CH2CH2OCH3 [3][4]

Physical and Chemical Data
The physical and chemical properties of 2-Methoxyethyl cyanoacetate are crucial for its safe

handling and storage.

Property Value Reference

Appearance Clear liquid [1][2]

Odor No data available [1]

Boiling Point
98 - 100 °C @ 1 hPa (1

mmHg)
[1][2][3][6]

Flash Point 113 °C (235.4 °F) - closed cup [1][3][4]

Density 1.127 g/cm³ at 25 °C [1][2][3][4][6]

Water Solubility 745 g/L [1][7]

Refractive Index n20/D 1.434 [2][3][4]

Vapor Pressure 0.0103 mmHg at 25°C [7]

Hazard Identification and Toxicology
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This substance is classified as hazardous. The GHS classification indicates it can cause skin,

eye, and respiratory irritation, and may be harmful if swallowed.[1][5]

GHS Hazard Classification:

Code Hazard Statement Reference

H303 May be harmful if swallowed [1]

H315 Causes skin irritation [1][5]

H319 Causes serious eye irritation [1][5]

H335 May cause respiratory irritation [1][5]

Signal Word Warning [1]

Toxicological Data:

Test Species Value Reference

LD50 Oral Rat 4,300 mg/kg [1]

Toxicological Summary:

Carcinogenicity: No ingredient of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC.[1]

Acute Effects: The primary acute hazards are irritation to the skin, eyes, and respiratory

system upon contact or inhalation.[1][5]

General Note: The chemical, physical, and toxicological properties have not been thoroughly

investigated.[1]

Emergency Procedures and First Aid
Immediate and appropriate first aid is critical in the event of exposure. In all cases of exposure,

it is advised to consult a physician and show them the Safety Data Sheet.[1]
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Type of Exposure Immediate First-Aid Action

Medical Follow-up

Inhalation
Move to fresh air.

Give artificial respiration if not breathing.

Skin Contact
Wash off with soap
and plenty of water.

Eye Contact
Rinse thoroughly with water

for at least 15 minutes.

Ingestion
Rinse mouth with water.
Do NOT induce vomiting.

Consult a Physician

Click to download full resolution via product page

Caption: Workflow for first-aid response to various exposure routes.

Experimental Protocols: Safe Handling, Storage,
and Use
While specific toxicological and physical property test methodologies are not publicly available,

a standardized laboratory workflow for handling 2-Methoxyethyl cyanoacetate can be derived

from its safety data.

Generalized Laboratory Handling Protocol:
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1. Preparation
- Review SDS

- Ensure ventilation (fume hood)
- Don appropriate PPE

2. Chemical Handling
- Dispense slowly

- Avoid splashing and vapor generation
- Keep container closed when not in use

Safety Check:
PPE Correct?

3. Experimental Procedure
- Perform reaction in closed or
contained system if possible

4. Cleanup & Decontamination
- Decontaminate surfaces
- Soak up minor spills with
inert absorbent material

Safety Check:
No skin/eye contact?

5. Waste Disposal
- Collect in a suitable, closed,

labeled hazardous waste container

Safety Check:
Proper disposal?

Click to download full resolution via product page

Caption: A generalized workflow for safely handling 2-Methoxyethyl cyanoacetate in a lab.
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5.1. Exposure Controls and Personal Protective Equipment (PPE)

Engineering controls and appropriate PPE are essential to minimize exposure.

Engineering Controls: Always handle this chemical in a well-ventilated area, preferably within

a chemical fume hood.[1]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or an eyeshield.[3][4]

Skin Protection: Wear suitable protective gloves (e.g., chemical impermeable gloves).[3][4]

[8]

Respiratory Protection: If ventilation is inadequate or for spill cleanup, use a full-face

respirator with appropriate cartridges (Type ABEK - EN 14387) or a supplied-air respirator.

Respirators must be approved by a relevant government standard such as NIOSH or

CEN.[1]

Task Assessment

Adequate Ventilation
(Fume Hood)?

Standard PPE:
- Safety Goggles

- Lab Coat
- Gloves

  Yes

Enhanced PPE:
- Standard PPE

+ Full-Face Respirator
(ABEK Cartridge)

  No / Spill Cleanup

Click to download full resolution via product page

Caption: Logic diagram for selecting appropriate Personal Protective Equipment (PPE).
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5.2. Handling Procedures

Avoid contact with skin and eyes.[1]

Avoid inhaling any vapor or mist.[1]

Practice normal measures for preventive fire protection.[1]

5.3. Storage Conditions

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed.[1][2]

Store locked up.[1]

Incompatible Materials: Keep away from strong oxidizing agents.[1]

Accidental Release and Fire-Fighting Measures
6.1. Accidental Release

In the event of a spill, immediate and cautious action is required.

Personal Precautions: Use full personal protective equipment, including respiratory

protection. Avoid breathing vapors. Ensure the area is well-ventilated and evacuate

personnel to a safe location.[1]

Environmental Precautions: Prevent the product from entering drains.[1]

Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand,

vermiculite) and place it in a suitable, closed container for disposal as hazardous waste.[1]
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Spill Detected

1. Evacuate Area
& Ensure Ventilation

2. Don Full PPE
(incl. Respirator)

3. Contain Spill
with Inert Material

4. Collect Absorbent
into Closed Container

5. Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to an accidental spill.

6.2. Fire-Fighting

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Hazardous Combustion Products: A fire may produce toxic and hazardous gases, including

carbon oxides, nitrogen oxides (NOx), and hydrogen cyanide.[1]

Advice for Firefighters: Firefighters should wear self-contained breathing apparatus (SCBA) if

necessary.[1]
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Stability and Reactivity
Understanding the chemical stability and reactivity is key to preventing hazardous situations.

Parameter Description Reference

Reactivity No data available. [1]

Chemical Stability
Stable under recommended

storage conditions.
[1]

Hazardous Reactions No data available. [1]

Conditions to Avoid
No specific conditions to avoid

are listed.
[1]

Incompatible Materials Strong oxidizing agents. [1]

Hazardous Decomposition

Under fire conditions: Carbon

oxides, Nitrogen oxides (NOx),

Hydrogen cyanide.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Methoxyethyl cyanoacetate material safety data sheet
(MSDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083140#2-methoxyethyl-cyanoacetate-material-
safety-data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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